Cas no 1808-02-2 (3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one)
1808-02-2 structure
Product name:3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- 3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)chromen-4-one
- 2,4',7-Trimethoxy-3,4-flavandionmethyl-3-halbketal
- 2,7,4'-Trimethoxy-3,4-flavandion-(methyl-3-hemiacetal)
- 3-hydroxy-2,3,7-trimethoxy-2-(4-methoxy-phenyl)-chroman-4-one
- AC1L6EJ5
- AC1Q6KK7
- AR-1F3525
- CHEMBL483635
- CTK4D7710
- NSC102036
- NSC-102036
- SMR001570412
- DTXSID60939382
- NSC 102036
- 3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)chroman-4-one
- 3-Hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
- 1808-02-2
- DS-014241
- MLS002703695
-
- Inchi： InChI=1S/C19H20O7/c1-22-13-7-5-12(6-8-13)19(25-4)18(21,24-3)17(20)15-10-9-14(23-2)11-16(15)26-19/h5-11,21H,1-4H3
- InChI Key： BBLDREXMAWMDML-UHFFFAOYSA-N
- SMILES： COC1=CC=C(C=C1)C2(C(C(=O)C3=C(O2)C=C(C=C3)OC)(O)OC)OC
Computed Properties
- Exact Mass: 360.1209
- Monoisotopic Mass: 360.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 537.4°C at 760 mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.597
- PSA: 83.45
- LogP: 2.11330
3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
1808-02-2 (3-hydroxy-2,3,7-trimethoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one) Related Products
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